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Introduction

Zinc bromide dihydrate (ZnBrz-2Hz0) is an inorganic salt with significant applications across
various scientific and industrial domains. It serves as a dense, clear brine in oil and gas well
completion fluids, a Lewis acid catalyst in organic synthesis, and a component in the electrolyte
for zinc-bromine flow batteries.[1][2] Its hygroscopic nature and high solubility in water and
organic solvents make it a versatile reagent.[3][4] This technical guide provides a
comprehensive overview of the chemical properties of zinc bromide dihydrate, complete with
detailed experimental protocols and visualizations to support researchers and drug
development professionals in their work.

Chemical and Physical Properties

Zinc bromide dihydrate is a white, crystalline solid that is highly soluble in water, forming
acidic solutions.[5][6] It is also soluble in organic solvents such as ethanol and ether.[4] The
compound is hygroscopic, readily absorbing moisture from the air.[4][5]

Quantitative Data Summary
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Property Value References
Chemical Formula ZnBr2-2H20 [51[7]
Molecular Weight 261.23 g/mol [71[8]
Appearance White crystalline solid/powder [11051[7]
Melting Point >300 °C [71191[10]
Boiling Point 650 °C (of anhydrous form) [7][11]
Density 4.201 g/mL at 25 °C [1107]
Solubility in Water Highly soluble [31141[5]

CAS Number 18921-13-6 [71[11]

Crystal Structure

The crystal structure of zinc bromide dihydrate is notably complex. It is not a simple lattice of
zinc and bromide ions with water molecules. Instead, it exists as a double salt with the
chemical formula [Zn(H20)s][Zn2Bre].[12][13] This structure consists of two distinct ionic
complexes:

e Hexaaquazinc(ll) cation, [Zn(H20)e]?*: In this complex, the zinc ion is octahedrally
coordinated to six water molecules.[12][13]

o Hexabromodizincate(ll) anion, [Zn2Bre]?~: This dimeric anion features two tetrahedral zinc
centers bridged by two bromide ions, with four terminal bromide ions.[4][13]

The individual octahedral and dimeric tetrahedral complexes are linked together by hydrogen
bonds between the oxygen atoms of the water ligands and the bromine atoms of the anionic
complex.[13]

Visualization of the Double Salt Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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